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Compound of Interest

Compound Name: IBRD4-BD1 diTFA

Cat. No.: B12386936

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with iBRD4-BD1 diTFA, a selective BRD4 bromodomain
inhibitor. Adherence to these procedures is essential for ensuring laboratory safety and
maintaining experimental integrity.

Chemical Identifier:
e Product Name: iBRD4-BD1 diTFA
e CAS Number: 2839318-20-4

e Use: Research in inflammation and oncology.[1][2][3]

Personal Protective Equipment (PPE)

When handling iBRD4-BD1 diTFA, a comprehensive approach to personal protection is
mandatory to prevent exposure. The following PPE must be worn at all times:

» Eye Protection: Chemical safety glasses that meet American National Standards Institute
(ANSI) standard Z-87.1 are required.[4] For handling larger quantities (>100 mL), the use of
splash goggles is recommended.[4]

o Hand Protection: Nitrile gloves must be worn.[4] Gloves should be inspected before use and
changed frequently, especially after direct contact with the compound.
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» Body Protection: A properly fitting laboratory coat, long pants, and closed-toed footwear are
required to protect the skin.[4]

» Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid
inhalation of dust, aerosols, or vapors.[4][5] If a fume hood is not available, a NIOSH-
approved respirator may be necessary.

Engineering Controls
To minimize the risk of exposure, the following engineering controls must be in place:

¢ Ventilation: All work with iBRD4-BD1 diTFA, including weighing, reconstituting, and
aliquoting, must be performed in a well-ventilated area, preferably a chemical fume hood.[4]

[5]

o Safety Stations: An accessible safety shower and eye wash station must be available in the
immediate work area.[5]

Handling and Storage Procedures

Proper handling and storage are critical for maintaining the stability of the compound and
ensuring a safe laboratory environment.

Handling:

e Avoid direct contact with skin, eyes, and clothing.[5]

e Avoid the formation of dust and aerosols.[5]

e Use only in areas with appropriate exhaust ventilation.[5]
Storage:

o Keep the container tightly sealed in a cool, well-ventilated area.[5]
e Protect from direct sunlight and sources of ignition.[5]

o For long-term stability, refer to the storage conditions outlined in the table below.
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Storage Condition Shelf Life (Powder) Shelf Life (In Solvent)
-20°C 3 years 1 year

4°C 2 years

-80°C 2 years

Data sourced from MedChemExpress Safety Data Sheet.[5]

Accidental Release and Spill Response

In the event of a spill, immediate and appropriate action is necessary to contain the material

and prevent exposure.

For small spills (a few mL) inside a fume hood:

o Absorb the spill with an inert material such as vermiculite or sand.

o Place the absorbent material into a suitable, sealed container for disposal.

o Decontaminate the surface by scrubbing with alcohol.[5]

For larger spills (>50 mL) or spills outside of a fume hood:

Alert all personnel in the laboratory immediately.[4]

Evacuate the laboratory and close all doors.[4]

Post a "NO ENTRY" sign on the door, specifying the nature of the hazard.[4]
Activate the fire alarm and call emergency services (911).[4]

Do not re-enter the area until cleared by emergency personnel.[4]

A visual workflow for spill response is provided below.
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Small Spill (<50mL)
Inside Fume Hood

Absorb with Place in Sealed Decontaminate Surface Dispose as

Inert Material Container with Alcohol Hazardous Waste

Small Spill

Large Spill (>50mL)

Spill Occurs or Outside Fume Hood
Spill of IBRD4-BD1 diTFA RSN Large Spil [ Post’NO ENTRY' Sign Call Emergency Services

Click to download full resolution via product page
Caption: Workflow for responding to a spill of iBRD4-BD1 diTFA.

Disposal Plan

All waste containing iBRD4-BD1 diTFA, including empty containers, contaminated PPE, and
spill cleanup materials, must be disposed of as hazardous chemical waste. Follow all local,
state, and federal regulations for hazardous waste disposal. Do not dispose of this chemical

down the drain.

First Aid Measures

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

« Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with large amounts of water. Seek medical attention if irritation develops.

« Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide fire
extinguishers.[5]

e Special Hazards: During combustion, irritant fumes may be emitted.[5]

o Protective Equipment for Firefighters: Wear a self-contained breathing apparatus and full
protective clothing.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12386936?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

